4-fluoro-N-(2-methoxypyrimidin-5-yl)-2-methylbenzenesulfonamide
Description
4-fluoro-N-(2-methoxypyrimidin-5-yl)-2-methylbenzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biotechnology. This compound, also known as MPB, is a sulfonamide derivative that has been synthesized using various methods. The purpose of
Scientific Research Applications
Anticancer Properties
The compound’s structure combines [1,2,4]triazolo[1,5-a]pyrimidine and indole skeletons, which are widely used in designing anticancer agents . Specifically, a series of [1,2,4]triazolo[1,5-a]pyrimidine indole derivatives were synthesized. Among these, compound H12 demonstrated potent antiproliferative activity against human cancer cell lines, including MGC-803, HCT-116, and MCF-7. Its IC50 values were 9.47 μM, 9.58 μM, and 13.1 μM, respectively, surpassing those of the positive drug 5-Fu. Additionally, H12 inhibited the ERK signaling pathway, leading to decreased phosphorylation levels of ERK1/2, c-Raf, MEK1/2, and AKT. Furthermore, it induced cell apoptosis and G2/M phase arrest, making it a promising candidate for anticancer drug development .
Drug Development
Compound H12’s unique structure and promising anticancer properties position it as a valuable hit compound for drug development. Researchers may optimize its pharmacokinetics and explore its efficacy in animal models.
properties
IUPAC Name |
4-fluoro-N-(2-methoxypyrimidin-5-yl)-2-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FN3O3S/c1-8-5-9(13)3-4-11(8)20(17,18)16-10-6-14-12(19-2)15-7-10/h3-7,16H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRTDDVLLZOEUSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CN=C(N=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(2-methoxypyrimidin-5-yl)-2-methylbenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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